Cas no 1637453-67-8 ((R)-5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (R)-5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 1637453-67-8
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD28399902
• CID: 3044906
• PubChem ID: 118935523
• Update Time: 2024-11-01

(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride
• (R)-5-chloro-2,3-dihydro-1h-inden-1-amine hcl
• JRYBHXVWIQBARN-SBSPUUFOSA-N
• (R)-5-chloroindan-1-ylamine hydrochloride
• (1R)-5-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride
• GS-7268
• (R)-5-Chloro-2,3-dihydro-1H-inden-1-aminehydrochloride
• DS-019050
• AKOS030632741
• Y10881
• (1R)-5-chloro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• 1637453-67-8
• MFCD28399902
• EN300-317383
• SCHEMBL17579539
• CS-0131231

• MDL： MFCD28399902
• Inchi： 1S/C9H10ClN.ClH/c10-7-2-3-8-6(5-7)1-4-9(8)11;/h2-3,5,9H,1,4,11H2;1H/t9-;/m1./s1
• InChI Key： JRYBHXVWIQBARN-SBSPUUFOSA-N
• SMILES： ClC1C=CC2=C(C=1)CC[C@H]2N.Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26